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Cat. No.: B1267529 Get Quote

A Technical Guide to 2-(Bromomethyl)-1,3,5-
trimethylbenzene
Introduction

2-(Bromomethyl)-1,3,5-trimethylbenzene, also known as 2,4,6-trimethylbenzyl bromide or

bromodurene, is an aromatic organic compound with the chemical formula C₁₀H₁₃Br.[1][2] Its

structure features a benzene ring substituted with three methyl groups (a mesitylene core) and

a bromomethyl group. This compound serves as a valuable reagent and building block in

organic synthesis, primarily utilized for the introduction of the sterically hindered 2,4,6-

trimethylbenzyl group into various molecular frameworks. This guide provides a comprehensive

overview of its physical and chemical properties, synthesis protocols, and key applications for

researchers and professionals in chemical and drug development.

Physical and Chemical Properties
2-(Bromomethyl)-1,3,5-trimethylbenzene is a white to off-white solid at room temperature.[1]

It is characterized by its insolubility in water and should be stored under an inert atmosphere at

refrigerated temperatures (2-8°C) to ensure stability.[1][2]

Table 1: Physical Properties of 2-(Bromomethyl)-1,3,5-
trimethylbenzene
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Property Value Reference

CAS Number 4761-00-6 [1][2]

Molecular Formula C₁₀H₁₃Br [1][2]

Molecular Weight 213.11 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 50-51 °C [1]

Boiling Point 99-102 °C (at 2 Torr) [1]

Density 1.270 ± 0.06 g/cm³ (Predicted) [1]

Water Solubility
Insoluble (8.3 x 10⁻³ g/L at 25

°C)
[2]

Storage Store under inert gas at 2-8°C [1]

Chemical Reactivity and Stability
The key to the reactivity of 2-(Bromomethyl)-1,3,5-trimethylbenzene lies in the bromomethyl

group. As a benzylic bromide, it is an effective electrophile and alkylating agent in nucleophilic

substitution reactions.

Reactivity: It is a useful reactant for a variety of organic reactions and synthetic procedures.

[1] The compound readily reacts with nucleophiles to introduce the 2,4,6-trimethylbenzyl

moiety.

Incompatible Materials: It is incompatible with strong oxidizing agents.[3]

Hazardous Decomposition: When heated to decomposition or during combustion, it may

release toxic fumes of carbon oxides and hydrogen bromide gas.[4]

Spectroscopic Data
While detailed spectral data must be confirmed by direct analysis, the purity of 2-
(Bromomethyl)-1,3,5-trimethylbenzene is typically verified using Nuclear Magnetic

Resonance (NMR) spectroscopy. Both ¹H NMR and ¹³C NMR are used to confirm the structural
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integrity of the synthesized product.[1] For mass spectrometry, infrared, and other spectral

data, researchers should consult dedicated databases like the NIST Chemistry WebBook for

related compounds, keeping in mind that isomers such as 2-bromo-1,3,5-trimethylbenzene will

have different spectral properties.[5][6][7]

Experimental Protocols
Synthesis from 2,4,6-trimethylbenzyl alcohol
A common method for preparing 2-(Bromomethyl)-1,3,5-trimethylbenzene involves the

bromination of the corresponding alcohol, 2,4,6-trimethylbenzyl alcohol.[1]

Materials:

2,4,6-trimethylbenzyl alcohol

Methylene chloride (CH₂Cl₂)

Oxalyl bromide or oxalyl chloride

Round bottom flask

Magnetic stirrer

Reflux condenser

Thin Layer Chromatography (TLC) apparatus for reaction monitoring

Procedure:

Add 2,4,6-trimethylbenzyl alcohol (0.6 g, 0.6 mmol) and methylene chloride (5 mL) to a

round bottom flask.[1]

Stir the mixture for 10 minutes at room temperature.[1]

Slowly add oxalyl bromide or oxalyl chloride (0.6 mmol) to the flask.[1]

Continue stirring the reaction mixture at room temperature until the evolution of gas has

substantially stopped.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C576830&Units=SI&Mask=225
https://webbook.nist.gov/cgi/cbook.cgi?ID=C576830&Mask=400
https://webbook.nist.gov/cgi/cbook.cgi?ID=C576830&Mask=200
https://www.benchchem.com/product/b1267529?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction progress should be monitored by TLC.[1]

Upon completion, cool the mixture to room temperature and filter it.[1]

Wash the collected solid with dichloromethane (3 x 10 mL).[1]

Combine the filtrate and washings, then concentrate the solution under reduced pressure to

yield the crude product.[1]

The purity of the resulting 2-(Bromomethyl)-1,3,5-trimethylbenzene should be confirmed

by ¹H NMR and ¹³C NMR spectral analysis.[1]

Synthesis Workflow of 2-(Bromomethyl)-1,3,5-trimethylbenzene
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Synthesis of 2-(Bromomethyl)-1,3,5-trimethylbenzene.

Applications in Organic Synthesis
The primary application of 2-(Bromomethyl)-1,3,5-trimethylbenzene is as an alkylating agent.

The presence of three methyl groups on the benzene ring provides significant steric hindrance,

which can be exploited to control selectivity in synthesis or to confer specific properties (like

increased solubility in organic solvents or protection against further reaction) to the target

molecule. It is a key intermediate for creating more complex molecules in medicinal chemistry

and materials science.
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General Reactivity Profile

2-(Bromomethyl)-1,3,5-trimethylbenzene
(Electrophile)

Substituted Product
(Nucleophile + 2,4,6-trimethylbenzyl group)

+

Nucleophile
(e.g., R-O⁻, R-NH₂, CN⁻)

+

Br⁻

+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(BROMOMETHYL)-1,3,5-TRIMETHYLBENZENE CAS#: 4761-00-6
[m.chemicalbook.com]

2. Page loading... [guidechem.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. 1,3,5-Tris(bromomethyl)benzene - Safety Data Sheet [chemicalbook.com]

5. Benzene, 2-bromo-1,3,5-trimethyl- [webbook.nist.gov]

6. Benzene, 2-bromo-1,3,5-trimethyl- [webbook.nist.gov]

7. Benzene, 2-bromo-1,3,5-trimethyl- [webbook.nist.gov]

To cite this document: BenchChem. [Physical and chemical properties of 2-
(Bromomethyl)-1,3,5-trimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1267529?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267529?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB11564003_EN.htm
https://www.guidechem.com/encyclopedia/2-bromomethyl-1-3-5-trimethylb-dic264072.html
https://static.cymitquimica.com/products/10/pdf/sds-F237159.pdf
https://www.chemicalbook.com/msds/1-3-5-tris-bromomethyl-benzene.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C576830&Units=SI&Mask=225
https://webbook.nist.gov/cgi/cbook.cgi?ID=C576830&Mask=400
https://webbook.nist.gov/cgi/cbook.cgi?ID=C576830&Mask=200
https://www.benchchem.com/product/b1267529#physical-and-chemical-properties-of-2-bromomethyl-1-3-5-trimethylbenzene
https://www.benchchem.com/product/b1267529#physical-and-chemical-properties-of-2-bromomethyl-1-3-5-trimethylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1267529#physical-and-chemical-properties-of-2-
bromomethyl-1-3-5-trimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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